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Compound of Interest

Compound Name: Fusicoccin H

Cat. No.: B1233563 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the identification and

characterization of the biosynthetic gene cluster (BGC) responsible for producing fusicoccin
H, a key precursor to the phytotoxin fusicoccin A. Fusicoccins are diterpenoid glycosides

produced by the fungus Phomopsis amygdali (also known as Fusicoccum amygdali) that have

garnered significant interest for their potent biological activities, including the modulation of 14-

3-3 protein-protein interactions, which are implicated in various diseases. This guide details the

genetic organization of the fusicoccin BGC, the functions of its key enzymes, and the

experimental methodologies employed to elucidate this complex biosynthetic pathway.

The Fusicoccin H Biosynthetic Gene Cluster: A
Dispersed Genetic Architecture
The biosynthesis of fusicoccin H in Phomopsis amygdali is orchestrated by a set of genes

that, interestingly, are not located in a single contiguous cluster but are found at two distinct loci

within the fungal genome. This dispersed arrangement is a notable feature of the fusicoccin

biosynthetic machinery. The core of this pathway is the production of the diterpene scaffold,

fusicocca-2,10(14)-diene, which is subsequently modified by a series of tailoring enzymes to

yield fusicoccin H.

Table 1: Genes of the Fusicoccin Biosynthetic Gene Cluster
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Gene (ORF) Proposed Function Locus
GenBank
Accession No.

Locus 1

PaFS (Orf1)

Fusicoccadiene

synthase

(prenyltransferase and

terpene cyclase)

1 AB272062

Orf2

α-ketoglutarate

dependent

dioxygenase

1 AB68627

Orf3
Cytochrome P450

monooxygenase
1 AB68627

Orf4

Short-chain

dehydrogenase/reduct

ase

1 Not specified

Locus 2

Orf5
Cytochrome P450

monooxygenase
2 AB686271

Orf6 Glycosyltransferase 2 AB686272

Orf7
Cytochrome P450

monooxygenase
2 AB686273

Orf8 Methyltransferase 2 AB686274

Orf9 Acetyltransferase 2 AB686275

Orf10
Cytochrome P450

monooxygenase
2 AB686276

Orf11 Prenyltransferase 2 Not specified

Orf12 Acetyltransferase 2 AB686277

Orf13
Cytochrome P450

monooxygenase
2 AB686278
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The Biosynthetic Pathway to Fusicoccin H
The journey from basic metabolic precursors to the complex structure of fusicoccin H involves

a series of enzymatic transformations. The pathway is initiated by the formation of the

characteristic 5-8-5 tricyclic diterpene skeleton, followed by a cascade of oxidative and other

modifications.

Formation of the Diterpene Scaffold
The cornerstone of fusicoccin biosynthesis is the formation of (+)-fusicocca-2,10(14)-diene

from the universal C5 isoprene units, isopentenyl diphosphate (IPP) and dimethylallyl

diphosphate (DMAPP).[1] This crucial step is catalyzed by a remarkable bifunctional enzyme,

Phomopsis amygdali fusicoccadiene synthase (PaFS).[1] PaFS is a chimeric protein

possessing both a C-terminal prenyltransferase domain, which synthesizes geranylgeranyl

diphosphate (GGDP) from IPP and DMAPP, and an N-terminal terpene cyclase domain that

catalyzes the complex cyclization of GGDP into fusicocca-2,10(14)-diene.[1][2]
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PaFS (Prenyltransferase Domain)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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